2-[(5-hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide

• Molecular Formula: C22H19N3O5
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 2-(5-hydroxy-4-oxo-2-phenylchromen-7-yl)oxy-N-[2-(1H-imidazol-5-yl)ethyl]acetamide
• InChI: InChI=1S/C22H19N3O5/c26-17-8-16(29-12-21(28)24-7-6-15-11-23-13-25-15)9-20-22(17)18(27)10-19(30-20)14-4-2-1-3-5-14/h1-5,8-11,13,26H,6-7,12H2,(H,23,25)(H,24,28)
• InChI Key: RWVIFNZOZRSFNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OCC(=O)NCCC4=CN=CN4)O

Description

The compound "2-[(5-hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide" is a synthetic hybrid molecule combining a flavonoid-derived chromen scaffold with an imidazole-containing acetamide side chain. The chromen core (4H-chromen-4-one) is substituted at position 2 with a phenyl group, at position 5 with a hydroxyl group, and at position 7 with an ether-linked acetamide. The acetamide moiety is further functionalized with a 2-(1H-imidazol-5-yl)ethyl group, introducing a heteroaromatic imidazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide typically involves the following steps:

Formation of the Chromen-4-one Core: The chromen-4-one core can be synthesized through the condensation of salicylaldehyde with an appropriate β-ketoester in the presence of a base, followed by cyclization.

Introduction of the Hydroxy Group: The hydroxy group at the 5-position of the chromen-4-one core can be introduced through selective hydroxylation using reagents such as hydrogen peroxide or other oxidizing agents.

Attachment of the Imidazole Moiety: The imidazole moiety can be introduced through a nucleophilic substitution reaction, where the chromen-4-one derivative is reacted with an imidazole derivative in the presence of a suitable base.

Formation of the Acetamide Linkage: The final step involves the formation of the acetamide linkage by reacting the intermediate product with an appropriate acylating agent, such as acetic anhydride or acetyl chloride, under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxy group, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the carbonyl groups in the chromen-4-one core, converting them to hydroxyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using bases such as sodium hydride or potassium carbonate.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Hydroxylated derivatives.

Substitution: Various substituted imidazole derivatives.

Scientific Research Applications

2-[(5-hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory, antioxidant, and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of 2-[(5-hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, modulating their activity.

Pathways Involved: It can influence various signaling pathways, including those involved in inflammation, oxidative stress, and cell proliferation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural motifs with several classes of molecules, including thiazolidinone-chromen hybrids, benzisothiazol derivatives, and acetylhistamine analogs. Below is a comparative analysis based on available evidence:

Table 1: Structural and Physicochemical Comparison

Compound Name / ID	Key Structural Features	Molecular Formula	Melting Point (°C)	Yield (%)	Functional Groups Highlighted in IR/NMR	Reference
Target Compound: 2-[(5-hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide	Chromen-4-one core, phenyl, hydroxyl, ether-linked acetamide, imidazole-ethyl group	Not explicitly provided*	Not reported	Not reported	Likely: NH (imidazole), C=O (amide, lactone), aromatic C=C
5j: N-[2-(2-Hydroxy-5-nitrophenyl)-4-oxo-thiazolidin-3-yl]-2-(4-{[2-(2-hydroxy-5-nitrophenyl)-4-oxo-thiazolidin-3-ylcarbamoyl]-methyl}-2-oxo-2H-chromen-7-yloxy)-acetamide	Dual thiazolidinone rings, nitro groups, chromen-ether linkage	C₃₁H₂₆N₄O₇S₂	240–242	82	NH (3,272 cm⁻¹), C=O (1,689 cm⁻¹), aromatic C=C (1,598 cm⁻¹)
5a: 2-{2-Oxo-7-[(4-oxo-2-phenylthiazolidin-3-ylcarbamoyl)-methoxy]-2H-chromen-4-yl}-N-(4-oxo-2-phenylthiazolidin-3-yl)acetamide	Thiazolidinone rings, chromen-ether linkage, dual phenyl groups	C₃₁H₂₆N₄O₇S₂	202–204	40	NH (3,313 cm⁻¹), C=O (1,712 cm⁻¹), aromatic C=C (1,613 cm⁻¹)
N-[2-(1H-imidazol-5-yl)ethyl]acetamide (Acetylhistamine analog)	Simplified acetamide-imidazole structure, lacks chromen core	C₇H₁₁N₃O	Not reported	Not reported	NH (imidazole), C=O (amide)
N-[2-[2-(5-Bromo-7-nitro-1,2-benzisothiazol-4-yl)diazenyl]-5-(diethylamino)phenyl]-2-phenoxyacetamide	Benzisothiazol, diazenyl, bromo/nitro substituents, phenoxyacetamide	C₂₄H₂₁BrN₆O₄S	Not reported	Not reported	C=O (amide), NO₂ (stretching ~1,500 cm⁻¹), Br (mass signature)

*Molecular formula inferred: C₂₅H₂₁N₃O₅ (exact mass requires validation).

Key Observations

Structural Complexity vs. Bioactivity: The target compound integrates a chromen core with an imidazole-ethyl acetamide, contrasting with thiazolidinone derivatives (e.g., 5j, 5a), which replace the imidazole with sulfur-containing rings. Thiazolidinones are associated with antimicrobial and antidiabetic activities, while imidazole groups may enhance CNS or receptor-targeted effects . Compared to acetylhistamine analogs (e.g., N-[2-(1H-imidazol-5-yl)ethyl]acetamide), the target compound’s chromen moiety likely enhances solubility and π-π stacking interactions, critical for binding to hydrophobic enzyme pockets .

Synthetic Efficiency: Compound 5j (82% yield) demonstrates superior synthetic efficiency compared to 5a (40% yield), attributed to optimized reaction conditions for nitro-substituted intermediates .

Spectroscopic Signatures :

• IR and NMR data for 5a and 5j confirm the presence of amide C=O (~1,660–1,690 cm⁻¹) and aromatic C=C (~1,598–1,613 cm⁻¹). The target compound’s imidazole NH and chromen hydroxyl groups would likely show broad IR peaks near 3,300 cm⁻¹, overlapping with amide NH stretches .

Functional Group Impact on Solubility :

• The hydroxyl group at position 5 of the chromen core in the target compound may enhance water solubility compared to nitro- or bromo-substituted analogs (e.g., 5j, benzisothiazol derivative), which are more lipophilic .

Biological Activity

The compound 2-[(5-hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{18}H_{18}N_{2}O_{5}$, with a molecular weight of approximately 342.35 g/mol. The structure includes a chromenone moiety and an imidazole ring, which are known to contribute to various biological activities.

Biological Activity Overview

The biological activities of this compound can be categorized into several key areas:

1. Antitumor Activity
Research indicates that compounds containing both chromenone and imidazole structures exhibit significant antitumor properties. For instance, studies have shown that similar derivatives can inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest. The mechanism often involves interaction with key proteins in apoptosis pathways, such as Bcl-2 family proteins, leading to increased cytotoxicity in cancer cells .

2. Antimicrobial Properties
Imidazole derivatives are well-documented for their antimicrobial activity. The presence of the imidazole ring in this compound suggests potential efficacy against various bacterial strains, including Gram-positive and Gram-negative bacteria. For example, studies on related compounds have demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli .

3. Anti-inflammatory Effects
Compounds with chromenone structures have shown anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators such as TNF-alpha and IL-6. This suggests that the compound could be beneficial in treating inflammatory diseases .

The mechanisms underlying the biological activities of this compound involve several pathways:

1. Apoptosis Induction
The compound may induce apoptosis through the intrinsic pathway by activating caspases and modulating Bcl-2 family proteins .

2. Inhibition of Enzymatic Activity
Many imidazole derivatives act as enzyme inhibitors, particularly against kinases involved in cancer cell signaling pathways, which may also apply to this compound .

3. Modulation of Reactive Oxygen Species (ROS)
Some studies suggest that chromenone derivatives can modulate ROS levels, contributing to their cytotoxic effects on cancer cells .

Case Studies

Several case studies have highlighted the biological activity of compounds structurally similar to 2-[(5-hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide :

1. Antitumor Efficacy
A study evaluated a series of chromenone-imidazole hybrids for their antitumor activity against various cancer cell lines, reporting IC50 values significantly lower than those of standard chemotherapeutic agents like doxorubicin .

2. Antimicrobial Screening
In vitro tests demonstrated that derivatives with similar structures exhibited potent antibacterial effects against multi-drug resistant strains, supporting the hypothesis that this compound could serve as a lead for developing new antimicrobial agents .

Data Tables

Here are some summarized findings regarding the biological activities:

Activity Type	Mechanism	Reference
Antitumor	Apoptosis induction
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Cytokine modulation

Q & A

Q. What are the standard synthetic routes for preparing this compound, and how do reaction conditions vary?

The synthesis of acetamide derivatives typically involves coupling reactions, nucleophilic substitutions, and reflux conditions. Key steps include:

• Ether linkage formation : The chromene-oxy group is introduced via nucleophilic substitution using a phenolic hydroxyl group and chloroacetamide intermediates. For example, refluxing in toluene:water with sodium azide (NaN₃) facilitates azide formation, a precursor for further functionalization .
• Acetamide coupling : Potassium carbonate (K₂CO₃) in dimethylformamide (DMF) is commonly used to promote coupling between hydroxy-containing intermediates and chloroacetylated precursors at room temperature .
• Purification : Products are isolated via crystallization (ethanol) or extraction (ethyl acetate), followed by drying over Na₂SO₄ .

Q. Example Synthesis Comparison Table

Step	Solvent System	Catalyst/Reagent	Time	Purification Method	Reference
Ether formation	Toluene:water (8:2)	NaN₃	5–7 h	Crystallization
Acetamide coupling	DMF	K₂CO₃	RT*	Water precipitation
Oxadiazole formation	Triethylamine	Chloroacetyl chloride	4 h	Recrystallization
*RT = Room Temperature

Q. How is reaction progress monitored during synthesis?

• Thin-layer chromatography (TLC) : Hexane:ethyl acetate (9:1) or similar solvent systems are used to track reaction completion .
• Spectroscopic techniques : Interim characterization via NMR or IR can identify key intermediates, though final products require full spectral validation (e.g., ¹H/¹³C NMR, HRMS) .

Q. What safety protocols are critical for handling intermediates like sodium azide or chloroacetyl chloride?

• Sodium azide (NaN₃) : Use in a fume hood due to toxicity; avoid contact with acids (risk of explosive HN₃ gas) .
• Chloroacetyl chloride : Wear PPE (gloves, goggles); neutralize spills with sodium bicarbonate .
• First aid : For inhalation, move to fresh air; for skin contact, wash with soap/water .

Advanced Research Questions

Q. How can statistical experimental design optimize reaction conditions?

• Design of Experiments (DoE) : Use factorial designs to evaluate variables (e.g., solvent ratio, temperature, catalyst loading). For example, a central composite design can minimize trials while maximizing yield .
• Case study : In thiazolidinedione synthesis, varying equivalents of K₂CO₃ and DMF volume significantly impacted coupling efficiency .

Q. How to resolve contradictions in spectroscopic data (e.g., unexpected peaks in NMR)?

• Multi-technique validation : Cross-check NMR with LC-MS to confirm molecular weight.
• Impurity profiling : Use HPLC to isolate byproducts; compare retention times with known standards .
• Computational NMR prediction : Tools like ACD/Labs or Gaussian can simulate spectra to identify misassigned peaks .

Q. What computational methods predict reaction pathways for complex heterocycles like chromen-4-one?

• Quantum chemical calculations : Density Functional Theory (DFT) optimizes transition states and intermediates. For example, ICReDD’s reaction path search methods reduce trial-and-error by simulating activation energies .
• Retrosynthetic analysis : Tools like Synthia or Reaxys propose feasible routes using fragment-based logic (e.g., prioritizing ether linkage formation first) .

Q. How to evaluate biological activity of the chromene-imidazole-acetamide scaffold?

• In vitro assays : Screen for kinase inhibition (e.g., tyrosine kinases) using fluorescence polarization.
• In vivo models : For hypoglycemic activity (inspired by ), administer derivatives to diabetic mice and monitor glucose levels via glucometry .
• Structure-activity relationships (SAR) : Modify the imidazole or chromene moieties and compare IC₅₀ values to identify critical pharmacophores.

Q. What strategies minimize side reactions in multi-step syntheses?

• Protecting groups : Temporarily shield hydroxyl or amine groups during reactive steps (e.g., tert-butyldimethylsilyl ethers for chromene-OH) .
• Sequential addition : Add reagents in stages (e.g., K₂CO₃ before chloroacetyl chloride) to avoid competing reactions .
• Low-temperature kinetics : Slow addition of reagents at 0–5°C reduces exothermic side reactions .

Q. Methodological Notes

• Data contradictions : Cross-referenced synthesis protocols from peer-reviewed journals (e.g., Research on Chemical Intermediates, Journal of Drug Delivery and Therapeutics) to ensure consistency.
• Advanced tools : Highlighted ICReDD’s computational-experimental feedback loop for reaction optimization .